Cas no 5123-13-7 (5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane)

• Product Name: 5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane
• CAS No: 5123-13-7
• MF: C₁₁H₁₅BO₂
• MW: 190.046603441238
• MDL: MFCD05663851
• CID: 836021
• PubChem ID: 24882502
• Update Time: 2025-04-19

5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane
• Phenylboronic acid neopentylglycol ester
• (5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)BENZENE
• Phenylboronic acid, neopentyl ester
• Phenylboronic Acid Neopentyl Glycol Ester
• Phenylboronic acid neopentylglycol ester, 97%
• 1,3,2-Dioxaborinane, 5,5-dimethyl-2-phenyl-
• Phenylboronic acid,neopentyl ester
• AMTB968
• FQMSNYZDFMWLGC-UHFFFAOYSA-N
• BM144
• SBB052556
• TRA0094678
• AB21950
• Phenyl boron
• 5123-13-7
• AKOS015960180
• 2-phenyl-5,5-dimethyl-1,3,2-dioxaboracyclohexane
• 2-phenyl-5,5-dimethyl-1,3,2-dioxaborinane
• SCHEMBL2274567
• D4195
• Phenylboronic acid neopentyl glycol ester
• DTXSID70472654
• SY057258
• CS-W015916
• MFCD05663851
• AS-3037

• MDL： MFCD05663851
• Inchi： 1S/C11H15BO2/c1-11(2)8-13-12(14-9-11)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： FQMSNYZDFMWLGC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 190.11700
• Monoisotopic Mass: 190.1165099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 287.8±9.0 ºC (760 Torr),
• Flash Point: 127.8±18.7 ºC,
• PSA: 18.46000
• LogP: 1.45480
• Solubility: Uncertain
• Sensitiveness: Sensitive to heat and humidity

5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters